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Compound of Interest

Compound Name: 2-Amino-6-chlorobenzoic acid

Cat. No.: B1194753

This guide provides a comprehensive overview of the molecular structure, properties, and
synthesis of 2-Amino-6-chlorobenzoic acid, a compound frequently utilized in organic
synthesis, pharmaceutical research, and agrochemical production.

Molecular Properties and Identification

2-Amino-6-chlorobenzoic acid, also known as 6-Chloroanthranilic acid, is a substituted
aromatic compound. Its key quantitative data and identifiers are summarized below for
researchers and drug development professionals.
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Property Value References
Molecular Weight 171.58 g/mol [1112113114]
Molecular Formula C7HeCINO:2 [L12][31[41[5]16]
CAS Number 2148-56-3 [2][5]
IUPAC Name 2-amino-6-chlorobenzoic acid [31[6]
White to off-white crystalline
Appearance [2]
powder
Melting Point 158-190°C [21[7]
C1=CC(=C(C(=C1)Cl)C(=0)O
SMILES (=C(C(=C1)CNC(=0)0) (31[6]
N
SZCPTRGBOVXVCA-
InChl Key [31[6]

UHFFFAOYSA-N

Molecular Structure

The structure of 2-Amino-6-chlorobenzoic acid consists of a central benzene ring substituted
with a carboxylic acid group, an amino group, and a chlorine atom. The substituents are
positioned at carbons 1, 2, and 6, respectively.

Caption: Molecular structure of 2-Amino-6-chlorobenzoic acid.

Experimental Protocols

While detailed, step-by-step experimental protocols for synthesis and analysis are proprietary
and vary by manufacturer, a general synthetic pathway has been described in the literature.

General Synthesis Workflow Overview

The synthesis of 2-Amino-6-chlorobenzoic acid can be achieved through the reduction of a
nitro-substituted precursor, such as 2-chloro-6-nitrobenzoic acid.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.medchemexpress.com/2-amino-6-chlorobenzoic-acid.html
https://www.agrochemx.com/Products/2-amino-6-chlorobenzoic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-chlorobenzoic-acid
https://www.chemicalbook.com/synthesis/2-amino-6-chlorobenzoic-acid.htm
https://www.medchemexpress.com/2-amino-6-chlorobenzoic-acid.html
https://www.agrochemx.com/Products/2-amino-6-chlorobenzoic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-chlorobenzoic-acid
https://www.chemicalbook.com/synthesis/2-amino-6-chlorobenzoic-acid.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=2148-56-3&Units=SI
https://www.thermofisher.com/order/catalog/product/A10890.09
https://www.agrochemx.com/Products/2-amino-6-chlorobenzoic-acid/
https://webbook.nist.gov/cgi/cbook.cgi?ID=2148-56-3&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-chlorobenzoic-acid
https://www.thermofisher.com/order/catalog/product/A10890.09
https://www.agrochemx.com/Products/2-amino-6-chlorobenzoic-acid/
https://www.agrochemx.com/Products/2-amino-6-chlorobenzoic-acid/
https://www.chemsrc.com/en/Product/6824913.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-chlorobenzoic-acid
https://www.thermofisher.com/order/catalog/product/A10890.09
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-chlorobenzoic-acid
https://www.thermofisher.com/order/catalog/product/A10890.09
https://www.benchchem.com/product/b1194753?utm_src=pdf-body
https://www.benchchem.com/product/b1194753?utm_src=pdf-body
https://www.benchchem.com/product/b1194753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Reduction Reaction Crude Product
(e.g-, with potassium bisulfite, [—CSr1de Product g Rt T RN L ot T}
cerium(lll) chloride)

2-Chloro-6-nitrobenzoic Acid
+ Reducing Agents

Isolated Solid Recrystallization Purified Product
(e.g., from Ethyl Acetate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1194753?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

